Cas no 144319-58-4 (3-Bromo-N-(2-oxothiolan-3-yl)propanamide)

3-Bromo-N-(2-oxothiolan-3-yl)propanamide structure
144319-58-4 structure
Product Name:3-Bromo-N-(2-oxothiolan-3-yl)propanamide
CAS No:144319-58-4
MF:C7H10BrNO2S
MW:252.128799915314
CID:2106078
Update Time:2023-08-03

3-Bromo-N-(2-oxothiolan-3-yl)propanamide Chemical and Physical Properties

Names and Identifiers

    • 3-bromo-N-(tetrahydro-2-oxo-3-thienyl)Propanamide
    • 3-Bromo-N-(2-oxothiolan-3-yl)propanamide
    • Inchi: 1S/C7H10BrNO2S/c8-3-1-6(10)9-5-2-4-12-7(5)11/h5H,1-4H2,(H,9,10)
    • InChI Key: ZMIQUJDUYBRUNS-UHFFFAOYSA-N
    • SMILES: BrCCC(NC1C(=O)SCC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 198
  • XLogP3: 0.3
  • Topological Polar Surface Area: 71.5
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